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Compound of Interest

Compound Name: Bis-tris propane

Cat. No.: B1209937

For Researchers, Scientists, and Drug Development Professionals

Core Concepts: An Overview of Bis-tris Propane

Bis-tris propane, with the CAS number 64431-96-5, is a versatile and highly effective
biological buffer.[1][2] Its chemical name is 1,3-bis(tris(hydroxymethyl)methylamino)propane.[1]
[3][4] This synthetic, water-soluble compound is prized for its wide buffering range and minimal
interference in many biological reactions, making it a valuable tool in biochemistry, molecular
biology, and pharmaceutical development.

Structurally, Bis-tris propane is a symmetrical molecule featuring two tertiary amine groups
separated by a propane linker, with each amine being substituted with three hydroxymethyl
groups. This structure contributes to its buffering capacity across a broad pH range. It is
typically supplied as a white crystalline powder.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of Bis-tris propane is
essential for its effective application in experimental design. Key quantitative data are
summarized in the table below.
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Property Value References
CAS Number 64431-96-5

Molecular Formula C11H26N206

Molecular Weight 282.33 g/mol
Appearance White crystalline powder
pKai at 25°C 6.8

pKaz at 25°C 9.0

Useful pH Range 6.3-9.5

Melting Point 164-165 °C

Solubility in Water Soluble

ApKa/°C -0.031

Stability and Storage:

Bis-tris propane is stable for years when stored as a dry powder at room temperature.
Aqueous stock solutions are also stable and can be autoclaved. For long-term storage, stock
solutions should be kept at 2-8°C, where they are stable for months.

Key Applications and Experimental Protocols

Bis-tris propane's broad buffering range and low reactivity make it suitable for a wide array of
applications in research and development.

Biochemical and Enzymatic Assays

The ability of Bis-tris propane to maintain a stable pH between 6.3 and 9.5 makes it an
excellent choice for a variety of enzymatic assays. It is particularly advantageous over Tris
buffer in the lower end of this range (pH 6-7), where Tris has poor buffering capacity. This
property is crucial for enhancing the stability and activity of enzymes such as restriction
endonucleases.
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Experimental Protocol: General Restriction Enzyme Digestion

While specific conditions vary by enzyme, a general protocol using a Bis-tris propane buffer
can be outlined as follows:

e Prepare a 10X reaction buffer stock solution:
o Bis-tris propane (pH adjusted to the desired value between 6.5 and 8.5 with HCI)
o MgClz
o NaCl or KCI

o Dithiothreitol (DTT) or 2-mercaptoethanol (optional, for enzymes requiring reducing
conditions)

o Set up the digestion reaction on ice:

Nuclease-free water

[¢]

[¢]

10X Bis-tris propane reaction buffer

DNA substrate

[e]

o

Restriction enzyme (added last)

 Incubate the reaction at the optimal temperature for the specific enzyme (typically 37°C) for
1-2 hours.

o Terminate the reaction by heat inactivation (if applicable) or by adding a stop solution
containing EDTA.
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Buffer Preparation

MgClz, NaC/KCl  )—————

Nuclease-free Water

10X Reaction Buffer

1X final concentration

Bis-tris propane powder

Reaction Setup Analysis

>| Reaction Mix |—>| Incubate at 37°C |—> Gel Electrophoresis

Restriction Enzyme

Click to download full resolution via product page

Figure 1. Workflow for a typical restriction enzyme digestion using a Bis-tris propane buffer.

Polymerase Chain Reaction (PCR)

Bis-tris propane has been cited as a suitable buffer for PCR, contributing to the fidelity of DNA
polymerases by maintaining a stable pH throughout the thermal cycling process.

Experimental Protocol: Conceptual PCR Setup with Bis-tris Propane

A standard PCR reaction mixture using Bis-tris propane as the primary buffering agent would

conceptually include:
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e Prepare a PCR master mix:

Nuclease-free water

o

[¢]

10X PCR buffer containing Bis-tris propane (pH 8.0-9.0), KCI, and (NH4)2SOa4

[¢]

MgCl2 solution (for optimization)

[e]

dNTP mix

o

Forward and reverse primers

[¢]

Taq DNA polymerase or a high-fidelity polymerase
o Add template DNA to individual PCR tubes.
 Aliquot the master mix into the PCR tubes.

» Perform thermal cycling according to the specific requirements of the primers and template
DNA.

Prepare PCR Master Mix
(Bis-tris propane buffer, dNTPs, Primers, Polymerase, MgCl2)

}

Aliquot Master Mix

}

Perform Thermal Cycling
(Denaturation, Annealing, Extension)

}

Analyze PCR Product
(e.g., Gel Electrophoresis)

Add Template DNA

Click to download full resolution via product page
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Figure 2. Conceptual workflow for a Polymerase Chain Reaction (PCR) utilizing a Bis-tris
propane buffer.

Protein Purification and Chromatography

Bis-tris propane is employed in various protein purification techniques, including anion-
exchange chromatography. Its use can influence the purity and recovery of the target protein.
For instance, in hydrophobic anion exchange chromatography, a Bis-tris propane buffer has
been shown to offer high impurity clearance compared to a sodium phosphate buffer.

Experimental Protocol: Anion-Exchange Chromatography

» Equilibrate the anion-exchange column with a low-salt starting buffer containing Bis-tris
propane at a pH where the target protein is negatively charged and will bind to the resin
(e.g., 20 mM Bis-tris propane, pH 8.5).

e Load the protein sample onto the column.
e Wash the column with the starting buffer to remove unbound contaminants.

o Elute the bound proteins using a linear gradient of increasing salt concentration (e.g., 0-1 M
NacCl in the starting buffer) or by decreasing the pH.

o Collect fractions and analyze for the presence of the target protein.

Column equilibrated with § Protein sample applied Unbound proteins removed Bound proteins eluted with y Eluted fractions are collected
Equilibration Sample Loading Wash ! - Elution |, B * Fraction Collection ¢
low-salt Bis-tris propane buffer to the column with starting buffer increasing salt gradient or pH change for analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Bis-tris Propane (CAS 64431-96-5): An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209937#bis-tris-propane-cas-number-64431-96-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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